2-methyl-3-(4-morpholinylmethyl)-4(1H)-quinolinone

• IUPAC Name: 2-methyl-3-(morpholin-4-ylmethyl)-1H-quinolin-4-one
• InChI: InChI=1S/C15H18N2O2/c1-11-13(10-17-6-8-19-9-7-17)15(18)12-4-2-3-5-14(12)16-11/h2-5H,6-10H2,1H3,(H,16,18)
• InChI Key: GIHVXCVGUAAFSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=CC=CC=C2N1)CN3CCOCC3
• Molecular Formula: C15H18N2O2
• DSSTOX Substance ID: DTXSID10352542
• Molecular Weight: 258.32 g/mol
• CAS RN: 382641-01-2

Description

Synthesis Analysis

The synthesis of 2-methyl-3-(4-morpholinylmethyl)-4(1H)-quinolinone and related compounds can involve several synthetic routes, including the Buchwald–Hartwig amination. This reaction can yield various 2-(aryl/heteroaryl)-6-(morpholin-4-yl/pyrrolidin-1-yl)-(4-trifluoromethyl)quinolines from corresponding bromoquinolines and heteroarylamines such as morpholine, with moderate to high yields. The process often begins with the preparation of bromoquinoline precursors through intramolecular cyclization reactions, followed by amination to introduce the morpholine moiety (Bonacorso et al., 2018).

Molecular Structure Analysis

The molecular structure of quinoline derivatives, including this compound, is characterized by the presence of aromatic systems, which contribute to their photophysical properties. These compounds exhibit intraligand and charge-transfer type transitions, indicative of their aromatic nature and potential interactions with biomolecules through π-stacking and/or hydrogen-bonding interactions, as seen in DNA binding studies (Bonacorso et al., 2018).

Chemical Reactions and Properties

Quinoline derivatives undergo various chemical reactions, depending on the substituents and reaction conditions. For example, 2-chloroalkyl quinolinones can react with nucleophiles, leading to the formation of substituted quinolinones. The reaction pathway and products vary with the alkyl chain length and the nature of the nucleophile, demonstrating the versatility of quinolinones in chemical synthesis (Ozaki et al., 1980).

Physical Properties Analysis

The physical properties of quinoline derivatives like this compound are influenced by their molecular structure. Spectroscopic investigations, including NMR and UV-visible spectroscopy, along with computational studies, can provide insights into their geometry, stability, and electronic properties. For instance, the dimeric conformation of related compounds can be more stable than monomeric forms, and their spectroscopic characteristics can reveal details about hydrogen bonding and molecular interactions (Pourmousavi et al., 2016).